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Compound of Interest

Compound Name: MitoPQ

Cat. No.: B609065 Get Quote

Ensuring laboratory safety and proper chemical handling is paramount. This document

provides essential information for the safe disposal of MitoPQ, a mitochondria-targeted redox

cycler used in research. Adherence to these procedures is critical to protect personnel and the

environment.

MitoPQ, also known as MitoParaquat, is a chemical compound that selectively induces

superoxide production within the mitochondria.[1][2][3][4] Due to its hazardous nature, it

requires careful handling and disposal.

Hazard Identification and Safety Precautions
MitoPQ is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[5] The

Global Harmonized System (GHS) classification for this substance includes the following

hazard statements:

H301: Toxic if swallowed

H311: Toxic in contact with skin

H331: Toxic if inhaled

Personal Protective Equipment (PPE): When handling MitoPQ, it is mandatory to use

appropriate personal protective equipment. This includes, but is not limited to:

Protective gloves
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Protective clothing

Eye and face protection

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or fumes.

Quantitative Hazard Data
Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Data sourced from MedchemExpress Safety Data Sheet.

Step-by-Step Disposal Protocol for MitoPQ
The following protocol outlines the necessary steps for the proper disposal of MitoPQ and its

contaminated containers. Always follow your institution's specific hazardous waste disposal

guidelines and local regulations.

1. Waste Segregation and Collection:

Solid Waste:

Collect any solid MitoPQ waste, including unused or expired product and contaminated

items (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is generally suitable.

Liquid Waste:
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Solutions containing MitoPQ should be collected in a separate, sealed, and labeled

hazardous waste container.

Do not mix MitoPQ waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

Empty Containers:

"Empty" containers that held MitoPQ must be treated as hazardous waste unless properly

decontaminated.

Rinse the container three times with a suitable solvent (e.g., ethanol or DMSO, in which

MitoPQ is soluble). Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the container may be disposed of according to your institution's

guidelines for decontaminated glassware or plastic.

2. Labeling of Hazardous Waste:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "MitoPQ (MitoParaquat)"

The specific hazards (e.g., "Acutely Toxic")

The accumulation start date

The name of the principal investigator or laboratory contact

3. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

This area should be secure, well-ventilated, and away from incompatible materials.

Keep the container tightly closed except when adding waste.
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4. Arranging for Disposal:

Contact your institution's EHS or hazardous waste management department to schedule a

pickup for the MitoPQ waste.

Do not dispose of MitoPQ down the drain or in the regular trash. This is a violation of

environmental regulations and poses a significant safety risk.

Experimental Workflow and Signaling Pathway
The following diagram illustrates the mechanism of action of MitoPQ, providing context for its

use in a research setting.
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Caption: Mechanism of MitoPQ-induced superoxide production in the mitochondria.

This guide is intended to provide a framework for the safe disposal of MitoPQ. Researchers,

scientists, and drug development professionals are encouraged to consult their institution's

specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for complete and

detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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